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Introduction

(+)-Usnic acid, a dibenzofuran derivative, is a prominent secondary metabolite found in
various lichen species, particularly those belonging to the Usnea and Xanthoparmelia genera.
While renowned for its diverse biological activities, including antimicrobial, antiviral, and
antitumor properties, the application of lichens containing (+)-usnic acid as a source of natural
dye for textiles has a long history in traditional practices. These lichens are known to produce a
range of colors, primarily in the yellow to brown spectrum, on natural fibers.

This document provides detailed application notes and experimental protocols for the use of
(+)-usnic acid-containing lichens as a natural dye for textile applications. It is important to note
that while pure (+)-usnic acid itself may not act as a direct dye, the dyeing process with
lichens containing it often involves complex chemical interactions and the presence of other
lichen compounds that contribute to the final color. The protocols outlined below are based on
traditional methods and scientific studies of dyeing with these lichens.

Data Presentation
Colorimetric and Fastness Properties

The colorimetric (CIELab*) and fastness properties of textiles dyed with lichens containing
usnic acid are influenced by the lichen species, the textile substrate, the mordant used, and the
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dyeing process parameters. The following tables summarize typical data obtained from dyeing
wool and cotton with Usnea and Xanthoparmelia species.

Table 1: Colorimetric Data (CIELab* Values) for Wool and Cotton Dyed with Usnic Acid-
Containing Lichens

. Lichen
Textile . L* a* (Red- b* (Yellow-
] Species Mordant ]
Fiber (Lightness)  Green) Blue)
(Genus)
Wool Usnea spp. None 65-75 5-10 30-40
Wool Usnea spp. Alum 70-80 2-7 35-45
Ferrous
Wool Usnea spp. 40-50 8-12 15-25
Sulfate
Xanthoparme
Wool ] None 60-70 10-15 40-50
lia spp.
Xanthoparme
Wool . Alum 65-75 8-12 45-55
lia spp.
Xanthoparme  Ferrous
Wool ] 35-45 12-18 20-30
lia spp. Sulfate
Alum +
Cotton Usnea spp. ] ) 70-75 1-5 25-35
Tannic Acid

Xanthoparme  Alum +
Cotton . . _ 68-73 3-8 30-40
lia spp. Tannic Acid

Note: These are representative value ranges and can vary significantly based on specific
dyeing conditions.

Table 2: Fastness Properties of Wool and Cotton Dyed with Usnic Acid-Containing Lichens
(ISO Standards)
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Wash Light Rubbing
Texdil Lichen Fastness Fastness Fastness
extile
Fib Species Mordant (ISO 105- (ISO 105- (ISO 105-
iber
(Genus) C06) (Grade BO02) (Grade X12) (Grade
1-5) 1-8) 1-5)
Dry Wet
Wool Usnea spp. None 3-4 3-4 4
Wool Usnea spp. Alum 4 4-5 4-5
Ferrous
Wool Usnea spp. 4-5 5 4-5
Sulfate
Xanthoparme
Wool ) None 3 3 4
lia spp.
Xanthoparme
Wool ) Alum 3-4 4 4-5
lia spp.
Xanthoparme  Ferrous
Wool 4 4-5 4-5
lia spp. Sulfate
Alum +
Cotton Usnea spp. ] ] 3 3-4 4
Tannic Acid
Xanthoparme  Alum +
Cotton 3 3 4

lia spp. Tannic Acid

Note: Fastness grades are based on a scale of 1 (poor) to 5 (excellent) for wash and rub
fastness, and 1 (poor) to 8 (excellent) for light fastness.

Experimental Protocols
Protocol 1: Extraction of Dye from Usnic Acid-
Containing Lichens (Boiling Water Method)

This protocol describes a simple and common method for extracting the dyeing compounds
from lichens.
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Materials:

Dried lichen material (Usnea or Xanthoparmelia spp.)

Distilled water

Stainless steel or enamel pot with a lid

Fine mesh sieve or cheesecloth

Stirring rod

Heating source (e.g., hot plate)
Procedure:

o Preparation of Lichen: Clean the dried lichen material to remove any debris such as bark,
leaves, or soil.

o Extraction: a. Place the cleaned lichen in the pot. A general ratio is 1:10 to 1:20 (w/v) of
lichen to water. b. Add distilled water to the pot, ensuring the lichen is fully submerged. c.
Slowly heat the mixture to a gentle simmer (around 80-90°C). Avoid boiling vigorously as it
can degrade some of the coloring compounds. d. Maintain the simmer for 1-2 hours, stirring
occasionally. The water will gradually take on a yellow to brownish color. e. Turn off the heat
and allow the mixture to cool down. For a more concentrated extract, the lichen can be left to
steep overnight.

« Filtration: a. Strain the cooled liquid through a fine-mesh sieve or several layers of
cheesecloth to remove the solid lichen material. b. The resulting colored liquid is the dye
bath.

Protocol 2: Mordanting of Textile Fibers

Mordanting is a crucial step to improve the color uptake and fastness of natural dyes. The
process differs for protein fibers (wool) and cellulosic fibers (cotton).

2.1 Mordanting of Wool (Protein Fiber)
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Materials:

Scoured wool yarn or fabric

Alum (potassium aluminum sulfate) or Ferrous Sulfate (iron)
Cream of tartar (optional, helps to brighten colors and soften wool)
Stainless steel or enamel pot

Water

Stirring rod

Heating source

Procedure:

e Calculate Mordant Amount:

o Alum: Use 10-15% of the weight of the fiber (WOF).

o Ferrous Sulfate: Use 1-2% WOF. (Note: Iron will significantly darken or "sadden” the
colors).

o Cream of Tartar (optional): Use 5-7% WOF.

Mordant Bath Preparation: a. Fill the pot with enough water for the wool to move freely. b.
Dissolve the mordant (and cream of tartar, if using) in a small amount of hot water before
adding it to the main pot. Stir well.

Mordanting Process: a. Wet the scoured wool thoroughly in plain water before introducing it
to the mordant bath to ensure even uptake. b. Submerge the wet wool in the mordant bath.
c. Slowly heat the bath to a simmer (80-90°C). d. Maintain this temperature for 1 hour,
stirring gently every 15 minutes to ensure even mordanting. e. Allow the bath to cool
completely before removing the wool. f. Gently squeeze out the excess mordant solution.
The wool can be used immediately for dyeing or dried for later use.
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2.2 Mordanting of Cotton (Cellulosic Fiber)

Cellulosic fibers require a two-step process involving a tannin treatment followed by a metallic
mordant.

Materials:

Scoured cotton yarn or fabric

Tannic acid or a natural tannin source (e.g., oak galls, myrobalan)
Alum (potassium aluminum sulfate)

Soda ash (sodium carbonate)

Two stainless steel or enamel pots

Water

Stirring rod

Procedure:

Tannin Treatment: a. Calculate the amount of tannic acid needed (8-10% WOF). b. Dissolve
the tannic acid in hot water in the first pot. c. Wet the scoured cotton and submerge it in the
tannin bath. d. Heat the bath to 60-70°C and maintain for 1 hour, stirring occasionally. e. Let
the cotton cool in the bath. f. Gently squeeze out the excess liquid. Do not rinse.

Alum Mordanting: a. In the second pot, prepare an alum bath (15% WOF). b. In a separate
container, dissolve soda ash (2% WOF) in hot water and add it to the alum bath to "fix" the
alum to the fiber. c. Submerge the tannin-treated cotton into the alum-soda ash bath. d. Heat
to 60-70°C and maintain for 1 hour, stirring periodically. e. Allow the cotton to cool in the
mordant bath. f. Gently squeeze out the excess mordant solution. The cotton is now ready
for dyeing.

Protocol 3: Dyeing of Textiles with Lichen Extract

Materials:
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Prepared lichen dye bath (from Protocol 1)
Mordanted wool or cotton

Stainless steel or enamel pot

Water (if dilution is needed)

Stirring rod

Heating source

Procedure:

Prepare the Dye Bath: a. Pour the filtered lichen extract into the dyeing pot. If the color is too
concentrated, it can be diluted with water. b. Wet the mordanted textile material thoroughly
before adding it to the dye bath.

Dyeing Process: a. Submerge the wet textile in the dye bath, ensuring it is fully immersed
and can move freely. b. Slowly heat the dye bath to a simmer (80-90°C for wool, 70-80°C for
cotton). ¢. Maintain the temperature for 1-2 hours, stirring gently every 15-20 minutes to
promote even dyeing. d. For deeper shades, the textile can be left to cool and steep in the
dye bath overnight.

Rinsing and Drying: a. Remove the dyed textile from the cooled dye bath and gently squeeze
out the excess dye. b. Rinse the textile in lukewarm water until the water runs clear. c. Wash
gently with a pH-neutral detergent. d. Rinse again and hang to dry away from direct sunlight.

Protocol 4: Evaluation of Color Fastness

The following are standard ISO methods for evaluating the color fastness of the dyed textiles.
4.1 Wash Fastness (ISO 105-C06)

o A specimen of the dyed fabric is stitched between two specified adjacent fabrics (multi-fiber
strip).
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e The composite specimen is subjected to washing in a standardized soap or detergent
solution in a launder-o-meter at a specified temperature and time.

» After washing, the specimen is rinsed and dried.

e The change in color of the dyed specimen and the staining of the adjacent fabrics are
assessed using the Grey Scale for assessing change in color and the Grey Scale for
assessing staining, respectively.

4.2 Light Fastness (ISO 105-B02)

A specimen of the dyed fabric is exposed to artificial light (Xenon arc lamp) under specified
conditions of temperature and humidity.

Simultaneously, a set of blue wool standards (ranging from 1 to 8) with known lightfastness is
exposed under the same conditions.

The fading of the specimen is compared with the fading of the blue wool standards.

The light fastness rating is the number of the blue wool standard that shows a similar degree
of fading.

4.3 Rubbing Fastness (ISO 105-X12)

e A specimen of the dyed fabric is rubbed with a dry and a wet piece of standard white cotton
cloth using a crockmeter.

o The degree of color transfer to the white cloths is assessed by comparing them with the Grey
Scale for assessing staining.

Mandatory Visualization
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Caption: Experimental workflow for dyeing textiles with usnic acid-containing lichens.
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Caption: Hypothesized dyeing mechanism of lichen components with textile fibers and
mordants.

 To cite this document: BenchChem. [Application Notes and Protocols: (+)-Usnic Acid as a
Natural Dye in Textiles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190493#usnic-acid-as-a-natural-dye-in-textiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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